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Compound of Interest

Compound Name: 1,2-Dichlorobenzene-D4

Cat. No.: B032888 Get Quote

Technical Guide: 1,2-Dichlorobenzene-D4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties of 1,2-Dichlorobenzene-D4, its applications in experimental research, and an

overview of the metabolic pathways of its non-deuterated analog.

Core Chemical Information
1,2-Dichlorobenzene-D4 is a deuterated form of 1,2-dichlorobenzene, where four hydrogen

atoms on the benzene ring have been replaced with deuterium. This isotopic labeling makes it

a valuable tool in various analytical and research applications.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Citations

CAS Number 2199-69-1

Molecular Formula C₆D₄Cl₂

Molecular Weight 151.03 g/mol

Synonyms

o-Dichlorobenzene-d4,

Tetradeutero-1,2-

dichlorobenzene

Physicochemical Data
1,2-Dichlorobenzene-D4 is a colorless liquid with physical properties similar to its non-

deuterated counterpart.

Table 2: Physicochemical Properties

Property Value

Appearance Colorless liquid

Density 1.341 g/mL at 25 °C

Boiling Point 178-180 °C

Melting Point -17 °C

Solubility
Poorly soluble in water, miscible with most

organic solvents.

Experimental Applications and Protocols
A primary application of 1,2-Dichlorobenzene-D4 is as a surrogate or internal standard in

analytical chemistry, particularly in gas chromatography-mass spectrometry (GC/MS) methods

for the analysis of volatile organic compounds (VOCs).

EPA Method 524.2 is a widely used procedure for the "Measurement of Purgeable Organic

Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry". In this
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method, 1,2-Dichlorobenzene-D4 is used as a surrogate standard to monitor the performance

of the analytical procedure.

Methodology Overview:

Preparation of Fortification Solution: A solution containing the internal standard (e.g.,

fluorobenzene), and surrogate compounds, including 1,2-Dichlorobenzene-D4, is prepared

in methanol. A typical concentration is 5 µg/mL for each component.[1]

Sample Fortification: A small aliquot (e.g., 5 µL) of this fortification solution is added to a 25

mL water sample. This results in a known concentration (e.g., 1 µg/L) of the surrogate in the

sample.[1]

Purge and Trap: The volatile organic compounds are purged from the water sample using an

inert gas. The purged compounds are then trapped on a solid sorbent.

Thermal Desorption and GC/MS Analysis: The trapped compounds are thermally desorbed

and transferred to a gas chromatograph for separation, followed by detection and

quantification using a mass spectrometer.

Data Analysis: The recovery of 1,2-Dichlorobenzene-D4 is calculated to assess the

efficiency of the sample preparation and analysis process.
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Experimental Workflow: EPA Method 524.2
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EPA Method 524.2 Workflow

Metabolic Pathways of 1,2-Dichlorobenzene
While specific metabolic studies on the deuterated form are not widely available, the

biotransformation of the parent compound, 1,2-dichlorobenzene, has been studied. The

primary site of metabolism is the liver, involving Phase I and Phase II reactions.

Phase I Metabolism: The initial step is an oxidation reaction catalyzed by cytochrome P450

enzymes. This reaction introduces a hydroxyl group to the aromatic ring, forming

dichlorophenols.[2]
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Phase II Metabolism: The dichlorophenol metabolites are then conjugated with endogenous

molecules, such as glutathione or sulfate, to increase their water solubility and facilitate their

excretion from the body. The major route of biotransformation is through the glutathione

pathway, leading to the formation of mercapturic acids.[3]

Metabolic Pathway of 1,2-Dichlorobenzene
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Biotransformation of 1,2-Dichlorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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